Cas no 6020-30-0 (Cupric citrate hemipentahydrate)

• Product Name: Cupric citrate hemipentahydrate
• CAS No: 6020-30-0
• MF: C₁₂H₁₈Cu₄O₁₉
• MW: 720.443932056427
• CID: 951394
• Update Time: 2023-08-02

Cupric citrate hemipentahydrate Chemical and Physical Properties

Names and Identifiers

• COPPER(II)CITRATE,HYDRATE
• tetracopper,2-oxidopropane-1,2,3-tricarboxylate,pentahydrate
• Cupric citrate hemipentahydrate
• L40S1PLZ5W
• Copper citrate hemipentahydrate
• Cupric citrate 2.5 hydrate
• Citric acid, copper(2+) salt (1:2), hydrate (2:5)
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, copper(2+) salt, hydrate (2:4:5)
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, copper(2+) salt (1:2), hydrate (2:5)
• Q27282669

• Inchi： 1S/2C6H7O7.4Cu.5H2O/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;;;;;;;/h2*1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;;5*1H2/q2*-1;4*+2;;;;;/p-6
• InChI Key： NBHBWRHMKGDJMS-UHFFFAOYSA-H
• SMILES： [Cu+2].[Cu+2].[Cu+2].[Cu+2].[O-]C(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].[O-]C(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-].O.O.O.O.O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 211
• Topological Polar Surface Area: 292